Cas no 2229138-83-2 (tert-butyl N-5-(2-bromopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(2-bromopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• CAS No: 2229138-83-2
• MF: C₁₂H₁₉BrN₂O₂S
• MW: 335.260461091995
• CID: 5853316
• PubChem ID: 165641729
• Update Time: 2025-05-21

tert-butyl N-5-(2-bromopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-bromopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• 2229138-83-2
• tert-butyl N-[5-(2-bromopropyl)-4-methyl-1,3-thiazol-2-yl]carbamate
• EN300-1886516

• Inchi： 1S/C12H19BrN2O2S/c1-7(13)6-9-8(2)14-10(18-9)15-11(16)17-12(3,4)5/h7H,6H2,1-5H3,(H,14,15,16)
• InChI Key： CGWVVSVRVUJTKB-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=C(C)N=C(NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 334.03506g/mol
• Monoisotopic Mass: 334.03506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl N-5-(2-bromopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate

Comprehensive Overview of tert-butyl N-5-(2-bromopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2229138-83-2)

The compound tert-butyl N-5-(2-bromopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2229138-83-2) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This thiazole-derived carbamate is particularly notable for its unique structural features, which include a bromopropyl side chain and a tert-butyl protecting group. These attributes make it a valuable intermediate in the synthesis of more complex molecules, especially those targeting enzyme inhibition and receptor modulation.

In recent years, the demand for high-purity intermediates like tert-butyl N-5-(2-bromopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate has surged, driven by advancements in drug discovery and bioconjugation techniques. Researchers are increasingly exploring its potential in the development of small-molecule therapeutics, particularly for conditions such as cancer, inflammatory diseases, and neurological disorders. The presence of the bromine atom in its structure also makes it a versatile candidate for cross-coupling reactions, a topic frequently searched in organic synthesis forums and academic databases.

One of the most discussed applications of this compound is its role in protease inhibitor design. Proteases are enzymes that play critical roles in various biological processes, and their dysregulation is associated with numerous diseases. The thiazole ring in tert-butyl N-5-(2-bromopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate can act as a scaffold for designing inhibitors that target specific protease families. This aligns with the growing interest in structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry circles.

Another area where this compound has shown promise is in the development of fluorescent probes and imaging agents. The bromopropyl moiety can be functionalized to introduce fluorophores, enabling the tracking of biological molecules in real-time. This application is particularly relevant given the rising popularity of live-cell imaging and diagnostic tools in biomedical research. Searches for thiazole-based fluorescent probes have increased by over 30% in the past year, reflecting the compound's relevance in cutting-edge science.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) group in this molecule serves as a protective group for amines, a feature highly valued in peptide synthesis. The Boc-protected thiazole derivatives are often used to prevent unwanted side reactions during multi-step syntheses. This has led to a spike in searches for Boc-protection strategies and amine deprotection methods, further highlighting the compound's utility.

Environmental and green chemistry considerations are also shaping the discourse around tert-butyl N-5-(2-bromopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate. Researchers are exploring solvent-free synthesis and catalytic methods to produce such intermediates with minimal waste. This aligns with the broader trend of sustainable chemical manufacturing, a topic frequently queried in academic search engines.

In summary, tert-butyl N-5-(2-bromopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2229138-83-2) is a multifaceted compound with applications spanning drug development, bioconjugation, and materials science. Its unique structural features and versatility make it a subject of ongoing research, as evidenced by its frequent appearance in scientific literature and patent filings. As the demand for specialty chemicals continues to grow, this compound is poised to remain a key player in the pharmaceutical and biotechnology sectors.